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Compound of Interest

Compound Name:
1-(3-Hydroxypropyl)-4-

methylpiperazine

Cat. No.: B1294303 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1-(3-
Hydroxypropyl)-4-methylpiperazine, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and environmental protection.

Hazard Profile and Safety Precautions
1-(3-Hydroxypropyl)-4-methylpiperazine is a chemical that requires careful handling due to

its potential hazards. While specific data for this compound may vary slightly between

suppliers, similar piperazine derivatives are classified as corrosive and may cause severe skin

burns and eye damage.[1][2] Some are also considered flammable liquids.[1] Therefore, strict

adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE) is essential when handling this compound:

Hand Protection: Wear suitable protective gloves.

Eye/Face Protection: Use chemical safety goggles and a face shield.

Skin and Body Protection: Wear appropriate protective clothing.

Respiratory Protection: In case of insufficient ventilation or potential for aerosol generation,

use a NIOSH-approved respirator.
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Step-by-Step Disposal Procedure
The proper disposal of 1-(3-Hydroxypropyl)-4-methylpiperazine waste must be conducted in

a manner that ensures safety and complies with all relevant regulations.

Waste Collection:

Collect waste 1-(3-Hydroxypropyl)-4-methylpiperazine in its original container or a

designated, chemically compatible, and properly sealed waste container.

Crucially, do not mix this waste with other chemicals or solvents to prevent potentially

hazardous reactions.[3]

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "1-(3-
Hydroxypropyl)-4-methylpiperazine," and all applicable hazard symbols (e.g.,

corrosive).[3]

Storage Pending Disposal:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

hazardous waste.[3][4]

This storage area should be away from incompatible materials and sources of ignition.[1]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a certified

chemical waste disposal contractor to arrange for pickup and disposal.[3]

Provide them with accurate information about the waste, including its composition and

quantity.

Never dispose of 1-(3-Hydroxypropyl)-4-methylpiperazine down the drain.[4]

Record Keeping:
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Maintain detailed records of the generated waste, including the quantity and the date of

generation.[3]

Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Secure: Evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Contain the spill using an inert, non-combustible absorbent material such as

sand, earth, or vermiculite.[3]

Collection: Carefully collect the absorbed material into a suitable, closed container for

disposal.[4]

Decontamination: Clean the affected area thoroughly.

Reporting: Report the spill to your laboratory supervisor and EHS department immediately.[3]

Quantitative Data for Transportation
For logistical and transportation purposes, the following data for a closely related and

structurally similar compound, classified as a corrosive amine liquid, is provided. This

information is critical for ensuring compliant transportation for disposal.

Property Value

UN Number UN2735

UN Proper Shipping Name AMINES, LIQUID, CORROSIVE, N.O.S.

Transport Hazard Class 8 (Corrosive)

Packing Group III
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Note: This data is based on transport information for similar corrosive amine compounds and

should be confirmed with your EHS office or disposal vendor.[4]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of 1-(3-Hydroxypropyl)-4-methylpiperazine.
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Caption: Disposal workflow for 1-(3-Hydroxypropyl)-4-methylpiperazine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1294303?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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